BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
GC376 Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GC376 sodium

Cat. No.: B15566971

For Researchers, Scientists, and Drug Development Professionals

Introduction

GC376 is a potent, broad-spectrum inhibitor of 3C-like proteases (3CLpro), also known as the
main protease (Mpro), which are crucial for the replication of many viruses, including
coronaviruses like SARS-CoV-2.[1][2][3] It is a dipeptidyl aldehyde bisulfite adduct that acts as
a prodrug, converting to its active aldehyde form, GC373, under physiological conditions.[1][4]
[5] The active form, GC373, covalently binds to the catalytic cysteine residue in the active site
of the 3CLpro, thereby inhibiting its function and preventing viral polyprotein processing, which
Is essential for viral replication.[1][3][6] This document provides detailed application notes and
protocols for the preparation of GC376 stock solutions in dimethyl sulfoxide (DMSO), a
common solvent for in vitro studies.
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Parameter Value Reference
Molecular Formula C21H30N3NaOsS [11[3]
Molar Mass 507.53 g/mol [3]
Solubility in DMSO 100 mg/mL (197.03 mM) [7]
Storage of Powder -20°C for up to 3 years [7]
Storage of Stock Solution in -80°C for up to 1 year; -20°C 7]
DMSO for up to 1 month
Typical in vitro Working

) 0.01 uM - 100 uM [8][9][10]
Concentrations
Final DMSO concentration in

<0.5% [11]

cell culture

Note: It is recommended to use fresh DMSO as moisture absorption can reduce the solubility of
GC376.[7] Aliquoting the stock solution is advised to avoid repeated freeze-thaw cycles.[7][11]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration GC376
Stock Solution in DMSO

This protocol describes the preparation of a 100 mM GC376 stock solution in DMSO.

Materials:

GC376 sodium salt powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Procedure:

» Pre-weighing Preparation: Before handling the compound, ensure you are wearing
appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses. Work in a chemical fume hood.

» Weighing GC376: Carefully weigh out the desired amount of GC376 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 50.75 mg of GC376 (Molar Mass =
507.53 g/mol ).

o Calculating DMSO Volume: Calculate the volume of DMSO required to achieve the desired
concentration.

o Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))
o For 50.75 mg of GC376 to make a 100 mM (0.1 M) solution:
= Volume (L) = 0.05075 g/ (507.53 g/mol x 0.1 mol/L) =0.001 L=1mL

e Dissolving GC376: Add the calculated volume of anhydrous DMSO to the vial containing the
GC376 powder.

e Mixing: Vortex the solution gently until the GC376 is completely dissolved. The solution
should be clear and free of particulates. If necessary, brief sonication in a water bath can be
used to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at
-80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).

[7]

Protocol 2: Preparation of Working Solutions for in vitro
Assays

This protocol describes the dilution of the high-concentration DMSO stock solution to prepare
working solutions for cell-based or enzymatic assays.
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Materials:

High-concentration GC376 stock solution in DMSO

Appropriate sterile culture medium or assay buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

o Determine Final Concentration: Decide on the final concentration of GC376 required for your
experiment.

o Calculate Dilution Factor: Calculate the dilution factor needed to get from your stock solution
concentration to the final working concentration.

o Dilution Factor = Stock Concentration / Final Concentration

o Serial Dilutions (Recommended): It is often more accurate to perform serial dilutions rather
than a single large dilution, especially for very low final concentrations.

o Prepare Working Solution:

[e]

Thaw an aliquot of the GC376 stock solution at room temperature.

o

In a sterile tube, add the appropriate volume of culture medium or assay buffer.

Add the calculated volume of the GC376 stock solution to the medium/buffer.

[¢]

[¢]

Mix thoroughly by gentle pipetting or vortexing.

» Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is below 0.5% to avoid solvent-induced cytotoxicity.[11] For sensitive cell lines, a
final DMSO concentration of <0.1% is preferred.[12]
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o Example: To prepare a 100 uM working solution from a 100 mM stock, you would perform
a 1:1000 dilution. If you add 1 uL of the 100 mM stock to 999 pL of medium, the final
DMSO concentration will be 0.1%.

» Control: Prepare a vehicle control containing the same final concentration of DMSO as the
experimental samples.
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Caption: Experimental workflow for preparing GC376 stock and working solutions.
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Caption: Mechanism of action of GC376 in inhibiting viral replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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